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Cat. No.: B101355 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility characteristics of 10-
Nonadecanol, a long-chain fatty alcohol. Due to the limited availability of specific quantitative

solubility data for 10-Nonadecanol, this guide incorporates qualitative data from structurally

similar long-chain alcohols, namely 1-octadecanol (C18) and 1-eicosanol (C20), to provide a

representative understanding of its solubility profile. The principles of "like dissolves like" and

the influence of carbon chain length on solubility are central to interpreting this information.[1]

[2] Generally, as the hydrocarbon chain length of an alcohol increases, its solubility in polar

solvents decreases, while its solubility in non-polar organic solvents increases.[1][2]

Core Principles of Long-Chain Alcohol Solubility
The solubility of alcohols is dictated by the interplay between their polar hydroxyl (-OH) group

and their nonpolar hydrocarbon chain.[3] The hydroxyl group is capable of forming hydrogen

bonds with polar solvents, which promotes solubility.[4] Conversely, the long, nonpolar

hydrocarbon tail is hydrophobic and interacts favorably with nonpolar solvents through van der

Waals forces.[1]

In the case of 10-Nonadecanol, its 19-carbon chain significantly influences its solubility,

making it more soluble in nonpolar or weakly polar organic solvents and less soluble in highly

polar solvents.
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Solubility Profile of Long-Chain Alcohols
The following table summarizes the qualitative solubility of long-chain alcohols (1-octadecanol

and 1-eicosanol) in various organic solvents. This data provides an inferred solubility profile for

10-Nonadecanol.

Solvent Class Solvent
1-Octadecanol
(C18)
Solubility

1-Eicosanol
(C20)
Solubility

Inferred 10-
Nonadecanol
(C19)
Solubility

Alcohols Ethanol Soluble[5]
Slightly

Soluble[6]

Soluble to

Slightly Soluble

Ketones Acetone Soluble[7] Very Soluble[6] Very Soluble

Ethers Diethyl Ether Soluble[5][7] Soluble[8] Soluble

Chlorinated

Solvents
Chloroform Soluble[5]

Slightly

Soluble[6]

Soluble to

Slightly Soluble

Aromatic

Hydrocarbons
Toluene Soluble[9]

Data not

available
Likely Soluble

Benzene Soluble[5] Soluble (hot)[6] Soluble

Aliphatic

Hydrocarbons
Petroleum Ether

Data not

available
Soluble[6] Likely Soluble

Hexane Soluble[9]
Data not

available
Likely Soluble

Experimental Protocols for Solubility Determination
Accurate determination of solubility is crucial in various research and development stages. The

following are detailed methodologies for two common experimental techniques used to

determine the solubility of solid organic compounds like 10-Nonadecanol in organic solvents.

Gravimetric Method
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The gravimetric method is a fundamental and accurate technique for determining solubility.[10]

It involves preparing a saturated solution, separating a known volume of the solution,

evaporating the solvent, and weighing the remaining solute.

Materials and Apparatus:

10-Nonadecanol (or analogous long-chain alcohol)

Selected organic solvent

Analytical balance

Thermostatically controlled shaker or water bath

Volumetric flask

Pipette

Filtration apparatus (e.g., syringe filter with a chemically resistant membrane)

Evaporating dish or pre-weighed vial

Oven or vacuum oven

Procedure:

Preparation of Saturated Solution:

Add an excess amount of 10-Nonadecanol to a known volume of the organic solvent in a

sealed container (e.g., a screw-capped vial or flask). The presence of undissolved solid is

essential to ensure saturation.

Place the container in a thermostatically controlled shaker or water bath set to the desired

temperature.

Agitate the mixture for a sufficient period (typically 24-48 hours) to ensure equilibrium is

reached.
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Sample Separation:

Once equilibrium is achieved, allow the undissolved solid to settle.

Carefully withdraw a precise volume (e.g., 10 mL) of the supernatant using a volumetric

pipette. To avoid transferring any solid particles, it is recommended to filter the solution

using a syringe filter compatible with the organic solvent.

Solvent Evaporation:

Transfer the filtered saturated solution to a pre-weighed evaporating dish or vial.

Carefully evaporate the solvent. This can be done at room temperature if the solvent is

volatile, or by gentle heating in an oven or vacuum oven. Ensure the temperature is kept

below the melting point of 10-Nonadecanol to avoid loss of substance.

Weighing and Calculation:

Once the solvent is completely evaporated, cool the container to room temperature in a

desiccator to prevent moisture absorption.

Weigh the container with the dried solute using an analytical balance.

The mass of the dissolved 10-Nonadecanol is the final weight minus the initial weight of

the empty container.

Calculate the solubility, typically expressed in grams of solute per 100 mL of solvent or

moles of solute per liter of solvent.

Spectroscopic Method (UV-Vis)
For compounds that possess a chromophore, UV-Vis spectroscopy offers a rapid and sensitive

method for solubility determination. Since 10-Nonadecanol does not have a strong

chromophore, this method would require derivatization or be more applicable to other soluble

compounds being studied in conjunction with it. However, the general protocol is provided for

its importance in drug development.

Materials and Apparatus:
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Analyte with a known UV-Vis absorbance

Selected organic solvent

UV-Vis spectrophotometer and cuvettes

Analytical balance

Volumetric flasks and pipettes

Thermostatically controlled shaker or water bath

Filtration apparatus

Procedure:

Preparation of a Calibration Curve:

Prepare a series of standard solutions of the analyte in the chosen solvent at known

concentrations.

Measure the absorbance of each standard solution at the wavelength of maximum

absorbance (λmax).

Plot a calibration curve of absorbance versus concentration. The relationship should be

linear and follow the Beer-Lambert law.

Preparation of Saturated Solution:

Follow the same procedure as in the gravimetric method to prepare a saturated solution of

the analyte at a constant temperature.

Sample Analysis:

After reaching equilibrium, filter the saturated solution to remove any undissolved solid.

Dilute a known volume of the filtered saturated solution with the solvent to a concentration

that falls within the linear range of the calibration curve.
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Measure the absorbance of the diluted solution using the UV-Vis spectrophotometer at the

λmax.

Calculation:

Use the absorbance of the diluted sample and the equation of the line from the calibration

curve to determine the concentration of the analyte in the diluted solution.

Calculate the concentration of the original saturated solution by accounting for the dilution

factor. This concentration represents the solubility of the compound.

Visualization of Experimental Workflow
The following diagram illustrates the logical workflow for determining the solubility of a solid

organic compound in a liquid solvent using the gravimetric method.

Caption: Workflow for Gravimetric Solubility Determination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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